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Compound of Interest

Compound Name: Boc-L-Ala-L-ala

Cat. No.: B13771097

Get Quote

Executive Summary
Boc-Ala-Ala-OH (N-(tert-Butoxycarbonyl)-L-alanyl-L-alanine, CAS: 27317-69-7) is a critical

dipeptide intermediate in solid-phase peptide synthesis (SPPS) and fragment condensation

strategies.[1] As a model compound for studying peptide folding and racemization, its

physicochemical integrity is paramount. This guide provides a rigorous analysis of its physical

properties, focusing on the melting point as a primary indicator of purity and polymorphic form,

alongside validated protocols for synthesis and characterization.

Chemical Identity & Structural Analysis
Before physical characterization, the chemical identity must be unequivocally established to

distinguish the dipeptide from its monomeric precursors (e.g., Boc-Ala-OH).
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Attribute Specification

IUPAC Name

(2S)-2-[[(2S)-2-[(2-methylpropan-2-

yl)oxycarbonylamino]propanoyl]amino]propanoic

acid

Common Name Boc-Ala-Ala-OH; Boc-L-alanyl-L-alanine

CAS Number
27317-69-7 (Distinct from Boc-Ala-OH: 15761-

38-3)

Molecular Formula C₁₁H₂₀N₂O₅

Molecular Weight 260.29 g/mol

Appearance White to off-white crystalline powder

Structural Visualization
The following diagram illustrates the chemical connectivity, highlighting the acid-labile Boc

protecting group and the peptide bond, which are the focal points for stability and

characterization.

Figure 1: Structural connectivity of Boc-Ala-Ala-OH highlighting functional regions.
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[2]
Physical Properties Profile
Melting Point Analysis
The melting point (MP) of Boc-Ala-Ala-OH is the most rapid and indicative test for purity and

crystalline integrity. Literature values vary based on the crystallization solvent and purity level.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b13771097/docs?utm_src=pdf-body-img#technical-guide-physicochemical-characterization-of-boc-ala-ala-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13771097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity / Grade Melting Point Range (°C) Context & Source

High Purity (>99%) 132 – 133 °C
Recrystallized form (Standard

Reference) [1]

Crude / Technical 115 – 118 °C
Precipitated directly from

synthesis (PrepChem) [2]

Monomer (Comparison) 79 – 83 °C
Note: Boc-Ala-OH melts

significantly lower [3]

Expert Insight: A depressed melting point (<120°C) often indicates:

Residual Solvent: Trapped EtOAc or Ethanol from recrystallization.

Diastereomeric Impurity: Presence of Boc-D-Ala-L-Ala-OH or Boc-L-Ala-D-Ala-OH

(racemization).

Monomer Contamination: Incomplete coupling of Boc-Ala-OSu.

Solubility Profile
Understanding solubility is crucial for purification and NMR analysis.

Soluble: DMSO (up to 175 mg/mL), DMF, Methanol, Ethanol, Basic water (e.g., 5%

NaHCO₃).

Sparingly Soluble: Dichloromethane (DCM), Ethyl Acetate (cold).

Insoluble: Water (acidic/neutral), Hexane, Diethyl Ether.

Optical Rotation
Typical Value:

(c=1, Methanol) [4].[2]

Critical Note: Values are highly solvent-dependent. Ensure the Certificate of Analysis (CoA)

specifies the solvent (MeOH vs. AcOH) when comparing batches.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

http://www.advbiopharm.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13771097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols for Characterization
Protocol 1: Precise Melting Point Determination
Standard capillary methods can yield variable results if heating rates are inconsistent.

Equipment: Calibrated Melting Point Apparatus (e.g., Buchi or Mettler Toledo).

Sample Prep: Dry the sample in a vacuum desiccator over P₂O₅ for 4 hours to remove

surface moisture.

Loading: Pack 2-3 mm of sample into a glass capillary. Tap gently to eliminate air pockets.

Ramp 1 (Fast): Heat rapidly to 110°C.

Ramp 2 (Measurement): Reduce heating rate to 1°C/min.

Observation: Record the temperature at the onset of liquid formation (T_onset) and the clear

point (T_clear).

Acceptance Criteria: Range (T_clear - T_onset) should be ≤ 2°C.

Protocol 2: Purity Assessment by HPLC
Reverse-phase HPLC is required to separate the dipeptide from free amino acids and coupling

reagents.

Column: C18 Reverse Phase (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase A: 0.1% TFA in Water.

Mobile Phase B: 0.1% TFA in Acetonitrile.

Gradient: 5% B to 60% B over 30 minutes.

Detection: UV at 210 nm (peptide bond) and 254 nm.

Flow Rate: 1.0 mL/min.
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Synthesis & Purification Context
The physical properties of Boc-Ala-Ala-OH are heavily influenced by the synthesis route. Two

primary methods exist, each yielding different impurity profiles.

Method A: Active Ester Coupling (Recommended for
Purity)
Uses Boc-Ala-OSu (N-hydroxysuccinimide ester) reacting with L-Alanine.

Advantage: By-product (N-hydroxysuccinimide) is water-soluble and easily removed.

Result: Higher melting point (closer to 132°C) after simple crystallization.

Method B: Mixed Anhydride or DCC Coupling
Uses Boc-Ala-OH + L-Ala-OBzl (followed by deprotection).

Risk: Dicyclohexylurea (DCU) contamination can be difficult to remove completely, lowering

the MP and affecting solubility.

Characterization Workflow
The following diagram outlines the logical flow for validating the synthesized compound.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13771097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Quality Control Workflow for Boc-Ala-Ala-OH
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Handling and Storage
Storage: Store at 2-8°C (desiccated). For long-term storage (>6 months), -20°C is preferred

to prevent slow deprotection or hydrolysis.
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Hygroscopicity: Moderately hygroscopic. Allow the container to reach room temperature

before opening to prevent condensation, which can lower the apparent melting point.
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via aggregated search results).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13771097?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13771097?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

